Cas no 1797170-55-8 (2-chloro-N-(pyridine-3-sulfonyl)pyridine-4-carboxamide)

• Product Name: 2-chloro-N-(pyridine-3-sulfonyl)pyridine-4-carboxamide
• CAS No: 1797170-55-8
• MF: C₁₁H₈ClN₃O₃S
• MW: 297.717519760132
• CID: 5959478
• PubChem ID: 75415976
• Update Time: 2025-10-30

2-chloro-N-(pyridine-3-sulfonyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1797170-55-8
• EN300-26584360
• AKOS034539692
• 2-chloro-N-(pyridine-3-sulfonyl)pyridine-4-carboxamide
• 2-chloro-N-pyridin-3-ylsulfonylpyridine-4-carboxamide
• Z729928516

• Inchi： 1S/C11H8ClN3O3S/c12-10-6-8(3-5-14-10)11(16)15-19(17,18)9-2-1-4-13-7-9/h1-7H,(H,15,16)
• InChI Key： XHDXZOYEOXJRKD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NS(C1C=NC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 296.9974900g/mol
• Monoisotopic Mass: 296.9974900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.4Ų

Additional information on 2-chloro-N-(pyridine-3-sulfonyl)pyridine-4-carboxamide

Comprehensive Overview of 2-chloro-N-(pyridine-3-sulfonyl)pyridine-4-carboxamide (CAS No. 1797170-55-8)

2-chloro-N-(pyridine-3-sulfonyl)pyridine-4-carboxamide, with the CAS number 1797170-55-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the pyridine rings and the sulfonyl linkage, make it a promising candidate for various applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 2-chloro-N-(pyridine-3-sulfonyl)pyridine-4-carboxamide has surged due to their potential in addressing global challenges such as antimicrobial resistance and crop protection. Researchers are particularly interested in its molecular interactions and binding affinity with biological targets, which could lead to the development of novel therapeutics. The compound's CAS no 1797170-55-8 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of 2-chloro-N-(pyridine-3-sulfonyl)pyridine-4-carboxamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are optimized to achieve high yields and purity, which are critical for its applications in high-throughput screening and structure-activity relationship (SAR) studies. The compound's pyridine-3-sulfonyl moiety is a key functional group that enhances its solubility and stability, making it suitable for various experimental conditions.

One of the trending topics in the scientific community is the exploration of sulfonamide-based inhibitors for enzymes involved in disease pathways. 2-chloro-N-(pyridine-3-sulfonyl)pyridine-4-carboxamide has shown potential in this area, particularly in modulating kinase activity and protein-protein interactions. Its CAS no 1797170-55-8 is often associated with studies on cancer therapeutics and neurodegenerative diseases, aligning with the current focus on precision medicine.

From an industrial perspective, the compound's agrochemical applications are equally noteworthy. Its structural framework is being investigated for the development of next-generation pesticides that are environmentally friendly and target-specific. The pyridine-carboxamide core is known to interact with insect nervous systems, offering a sustainable alternative to traditional pest control methods. This aligns with the global push for green chemistry and reduced ecological footprints.

In conclusion, 2-chloro-N-(pyridine-3-sulfonyl)pyridine-4-carboxamide (CAS No. 1797170-55-8) represents a versatile and highly researched compound with broad implications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and potential applications make it a subject of ongoing interest, as evidenced by its frequent appearance in scientific publications and patent filings. Future research will likely uncover even more innovative uses for this remarkable molecule.